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Compound of Interest

Compound Name: Glyceryl behenate

Cat. No.: B1662700 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Glyceryl behenate, commercially known as Compritol® 888 ATO, is a lipid excipient widely

utilized in the pharmaceutical industry for various applications, including as a lubricant and as a

matrix-forming agent in sustained-release tablets.[1][2] This document provides detailed

application notes and protocols for the use of glyceryl behenate as a hot-melt coating (HMC)

agent for powders. HMC is a solvent-free, efficient process that involves spraying a molten lipid

onto a substrate, such as powder particles, granules, or beads.[3][4] This technique is

particularly advantageous for taste masking, protecting sensitive active pharmaceutical

ingredients (APIs), and achieving controlled or prolonged drug release.[4][5]

The primary benefits of using glyceryl behenate for HMC include its chemical inertness, sharp

melting and recrystallization profile, and its ability to form a homogeneous, consistent coating.

[6][7] These properties help to ensure batch-to-batch consistency and a predictable drug

release profile, which is often directly related to the amount of glyceryl behenate applied.[5]

2. Materials and Equipment

2.1 Materials

Core particles (API, granules, non-pareil beads, etc.)
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Glyceryl behenate (e.g., Compritol® 888 ATO)

Optional: Pore-formers (e.g., lactose, mannitol) or surfactants (e.g., polysorbates) to modify

release profiles.[2][8]

2.2 Equipment

Fluidized bed coater with a top-spray or bottom-spray (Wurster) configuration, equipped with

a heated spray nozzle and peristaltic pump.

Hot plate with magnetic stirrer or a thermostatically controlled melting vessel.

Heated tubing for transfer of the molten lipid.

Particle size analyzer.

Scanning Electron Microscope (SEM) for morphology analysis.

Dissolution testing apparatus (USP Apparatus 1 or 2).

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for drug

quantification.

Differential Scanning Calorimeter (DSC) for thermal analysis.

3. Physicochemical Properties of Glyceryl Behenate

A thorough understanding of the physical and chemical properties of glyceryl behenate is

crucial for successful HMC process development.
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Property Value Reference

Chemical Name
Mixture of mono-, di-, and

triglycerides of behenic acid

Melting Point 65-77°C [9]

Saponification Value 145-165 [9]

Solubility

Practically insoluble in water;

soluble in hot chloroform and

dichloromethane

[9]

Functional Category

Coating agent, lubricant,

sustained-release matrix

former

[1][9]

4. Experimental Protocols

4.1. Protocol 1: Hot-Melt Coating of Powder/Granules

This protocol outlines the general procedure for coating powders or granules using a fluidized

bed coater.

Workflow for Hot-Melt Coating
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Preparation

Coating Process

Post-Processing

Melt Glyceryl Behenate
(>80°C)

Spray Molten Lipid

Pre-heat Fluidized Bed
& Core Material

Fluidize Core Material

Solidification of Coating

Cooling of Coated Particles

Sieving/Collection
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Process Parameters

Product Attributes

Inlet Air Temperature

Coating Uniformity

Particle Agglomeration

High temp increases risk

Atomization Pressure
Low pressure increases risk

Spray Rate High rate increases risk

Coating Level (% w/w)

Drug Release RateHigher level slows release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glyceryl behenate - Wikipedia [en.wikipedia.org]

2. Controlled release of tramadol hydrochloride from matrices prepared using glyceryl
behenate - PubMed [pubmed.ncbi.nlm.nih.gov]

3. pharmaexcipients.com [pharmaexcipients.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662700?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662700?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Glyceryl_behenate
https://pubmed.ncbi.nlm.nih.gov/11522491/
https://pubmed.ncbi.nlm.nih.gov/11522491/
https://www.pharmaexcipients.com/wp-content/uploads/2017/09/Designing-optimal-formulations-for-hot-melt-coating.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Hot melt coating ⋅ Gattefossé [gattefosse.com]

5. Compritol 888 ATO: an innovative hot-melt coating agent for prolonged-release drug
formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Solvent-Free Melting Techniques for the Preparation of Lipid-Based Solid Oral
Formulations - PMC [pmc.ncbi.nlm.nih.gov]

9. phexcom.com [phexcom.com]

To cite this document: BenchChem. [Application Notes & Protocols: Glyceryl Behenate for
Hot-Melt Coating of Powders]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662700#using-glyceryl-behenate-for-hot-melt-
coating-of-powders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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